Cas no 114037-61-5 (2-anilino-6-[2-(2-hydroxyethoxy)ethylamino]-4-methyl-pyridine-3-carbonitrile)

• Product name: 2-anilino-6-[2-(2-hydroxyethoxy)ethylamino]-4-methyl-pyridine-3-carbonitrile
• CAS No: 114037-61-5
• MF: C₁₇H₂₀N₄O₂
• MW: 312.3663
• CID: 1201303
• PubChem ID: 14122346

2-anilino-6-[2-(2-hydroxyethoxy)ethylamino]-4-methyl-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-anilino-6-[2-(2-hydroxyethoxy)ethylamino]-4-methyl-pyridine-3-carbonitrile
• 2-Anilino<wbr>
• 3-pyridin<wbr>
• LogP
• 6-[[2-(2-Hydroxyethoxy)ethyl]amino]-4-methyl-2-(phenylamino)-3-pyridinecarbonitrile
• DTXSID801130127
• SCHEMBL9324805
• 114037-61-5

• Inchi： InChI=1S/C17H20N4O2/c1-13-11-16(19-7-9-23-10-8-22)21-17(15(13)12-18)20-14-5-3-2-4-6-14/h2-6,11,22H,7-10H2,1H3,(H2,19,20,21)
• InChI Key： CWTXVSHWPFBLHK-UHFFFAOYSA-N
• SMILES： CC1=CC(=NC(=C1C#N)NC2=CC=CC=C2)NCCOCCO

Computed Properties

• Exact Mass: 312.1588
• Monoisotopic Mass: 312.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 90.2